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molecular formula C8H4F4O2 B057335 2-Fluoro-4-(trifluoromethyl)benzoic acid CAS No. 115029-24-8

2-Fluoro-4-(trifluoromethyl)benzoic acid

Cat. No. B057335
CAS RN: 115029-24-8
M. Wt: 208.11 g/mol
InChI Key: OCIYTBZXTFPSPI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09392791B2

Procedure details

1.5 mL of ethyl mercaptan was added to a mixture of 3.83 g of 2-fluoro-4-trifluoromethylbenzoic acid, 10 mL of NMP and 15 g of cesium carbonate, and the mixture was stirred at 60° C. for 4 hours. A saturated aqueous sodium bicarbonate solution was added to the cooled reaction mixture, and the mixture was extracted with ethyl acetate. Hydrochloric acid was added to the aqueous layer, and the precipitated solid was taken by filtration and dried under reduced pressure to obtain 4.6 g of 2-ethylsulfanyl-4-trifluoromethylbenzoic acid.
Name
ethyl mercaptan
Quantity
1.5 mL
Type
reactant
Reaction Step One
Name
2-fluoro-4-trifluoromethylbenzoic acid
Quantity
3.83 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
15 g
Type
reactant
Reaction Step One
Name
NMP
Quantity
10 mL
Type
solvent
Reaction Step One
Name
sodium bicarbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
2-ethylsulfanyl-4-trifluoromethylbenzoic acid

Identifiers

REACTION_CXSMILES
[CH2:1]([SH:3])[CH3:2].F[C:5]1[CH:13]=[C:12]([C:14]([F:17])([F:16])[F:15])[CH:11]=[CH:10][C:6]=1[C:7]([OH:9])=[O:8].C(=O)([O-])[O-].[Cs+].[Cs+].C(=O)(O)[O-].[Na+]>CN1C(=O)CCC1>[CH2:1]([S:3][C:5]1[CH:13]=[C:12]([C:14]([F:15])([F:17])[F:16])[CH:11]=[CH:10][C:6]=1[C:7]([OH:9])=[O:8])[CH3:2] |f:2.3.4,5.6|

Inputs

Step One
Name
ethyl mercaptan
Quantity
1.5 mL
Type
reactant
Smiles
C(C)S
Name
2-fluoro-4-trifluoromethylbenzoic acid
Quantity
3.83 g
Type
reactant
Smiles
FC1=C(C(=O)O)C=CC(=C1)C(F)(F)F
Name
cesium carbonate
Quantity
15 g
Type
reactant
Smiles
C([O-])([O-])=O.[Cs+].[Cs+]
Name
NMP
Quantity
10 mL
Type
solvent
Smiles
CN1CCCC1=O
Step Two
Name
sodium bicarbonate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C([O-])(O)=O.[Na+]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Stirring
Type
CUSTOM
Details
the mixture was stirred at 60° C. for 4 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted with ethyl acetate
ADDITION
Type
ADDITION
Details
Hydrochloric acid was added to the aqueous layer
FILTRATION
Type
FILTRATION
Details
the precipitated solid was taken by filtration
CUSTOM
Type
CUSTOM
Details
dried under reduced pressure

Outcomes

Product
Details
Reaction Time
 4 h
Name
2-ethylsulfanyl-4-trifluoromethylbenzoic acid
Type
product
Smiles
C(C)SC1=C(C(=O)O)C=CC(=C1)C(F)(F)F
Measurements
Type Value Analysis
AMOUNT: MASS 4.6 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.